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Compound of Interest

Compound Name:
4-(Bromomethyl)-3-

iodobenzonitrile

Cat. No.: B180738 Get Quote

Essential Safety and Handling Guide for 4-
(Bromomethyl)-3-iodobenzonitrile
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 4-(Bromomethyl)-3-iodobenzonitrile (CAS No. 182287-63-4), a

compound that requires careful handling due to its hazardous properties. Adherence to these

protocols is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification:

4-(Bromomethyl)-3-iodobenzonitrile is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled.[1] It causes severe skin burns and eye damage,

and may cause respiratory irritation.[1]
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Hazard Classification GHS Codes

Acute Toxicity, Oral Category 4 (H302)

Acute Toxicity, Dermal Category 4 (H312)

Acute Toxicity, Inhalation Category 4 (H332)

Skin Corrosion/Irritation Category 1B (H314)

Serious Eye Damage/Eye Irritation Category 1 (H318)

Specific target organ toxicity — single exposure Category 3 (H335)

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling 4-(Bromomethyl)-3-iodobenzonitrile.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Chemical safety goggles and a

face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn in addition to goggles to

protect the entire face.[1]

Hands Protective gloves

Chemical-resistant gloves are

mandatory. Nitrile gloves are a

common choice for general

laboratory use, but

compatibility should be

verified.[2][3]

Body Protective clothing

A lab coat is the minimum

requirement. For larger

quantities or when there is a

risk of splashing, a chemical-

resistant apron or suit should

be worn.[1][2]

Respiratory Respiratory protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1][4] If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.[1]

Feet Safety shoes
Closed-toe shoes are required

in a laboratory setting.[1]

Standard Operating Procedure for Handling and
Disposal
Handling Protocol:
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A systematic approach to handling ensures minimal exposure and reduces the risk of

accidents.

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don appropriate Personal Protective Equipment (PPE)

Prepare workspace in a chemical fume hood

Weigh the required amount of the compound

Proceed to handling

Carefully transfer the compound to the reaction vessel Dissolve the compound in the appropriate solvent

Decontaminate all surfaces and equipment

After experiment completion

Dispose of waste in a designated, labeled container

Remove PPE in the correct order

Wash hands thoroughly
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Click to download full resolution via product page

Handling and Disposal Workflow for 4-(Bromomethyl)-3-iodobenzonitrile

Experimental Protocol Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 4-(Bromomethyl)-3-iodobenzonitrile
before starting any work.[2]

Put on all required personal protective equipment as detailed in the table above.

Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.

[1][4] Have spill control materials readily available.

Handling:

When weighing the solid, perform the task in a ventilated enclosure or a fume hood to

avoid inhalation of dust particles.

Use appropriate tools (e.g., spatula, powder funnel) to transfer the solid and avoid

generating dust.

If dissolving the compound, add it slowly to the solvent to prevent splashing.

Cleanup and Disposal:

Decontaminate all glassware and equipment that came into contact with the chemical.

Collect all waste, including contaminated consumables (e.g., gloves, weighing paper), in a

clearly labeled, sealed container for hazardous waste.[1][5]

Dispose of the chemical waste in accordance with local, state, and federal regulations.[1]

It is recommended to use a licensed waste disposal company.[1]

Remove PPE carefully, avoiding contamination of skin and clothing.

Wash hands thoroughly with soap and water after handling is complete.[1][5]
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First Aid Measures:

Immediate action is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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